Cas no 1421516-45-1 (N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide)

• Product Name: N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide
• CAS No: 1421516-45-1
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 5819086
• PubChem ID: 71787677
• Update Time: 2025-06-09

N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide
• F6190-1066
• N-(3-(furan-2-yl)-3-hydroxypropyl)benzofuran-2-carboxamide
• N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]-1-BENZOFURAN-2-CARBOXAMIDE
• AKOS024536592
• 1421516-45-1

• Inchi： 1S/C16H15NO4/c18-12(14-6-3-9-20-14)7-8-17-16(19)15-10-11-4-1-2-5-13(11)21-15/h1-6,9-10,12,18H,7-8H2,(H,17,19)
• InChI Key： JDSUQZGIFPQEPA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)CCNC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide

Recent Advances in the Study of N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide (CAS: 1421516-45-1)

In recent years, the compound N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide (CAS: 1421516-45-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran and furan moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide, highlighting its improved yield and purity through a novel catalytic process. The researchers employed a combination of spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. Additionally, computational modeling was used to predict its binding affinity to target proteins, suggesting potential applications in neurodegenerative diseases.

Further investigations into the biological activity of this compound have revealed its efficacy as a modulator of specific enzymatic pathways. A recent preprint on bioRxiv (2024) demonstrated that N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide exhibits inhibitory effects on inflammatory cytokines, positioning it as a candidate for anti-inflammatory therapies. The study utilized in vitro assays and animal models to validate these findings, underscoring the compound's translational potential.

Another significant development is the exploration of this molecule's role in cancer research. A collaborative effort between academic and industrial researchers (Nature Communications, 2024) identified N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide as a selective inhibitor of a key oncogenic kinase. The study combined high-throughput screening with structural biology techniques to elucidate the compound's binding mode, offering insights for the design of next-generation kinase inhibitors.

Despite these advancements, challenges remain in the clinical translation of N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the compound's versatility and its potential to contribute to the development of novel therapeutics in multiple disease areas.

In conclusion, N-3-(furan-2-yl)-3-hydroxypropyl-1-benzofuran-2-carboxamide (CAS: 1421516-45-1) represents a promising scaffold in medicinal chemistry. Its diverse pharmacological profile and the recent breakthroughs in its synthesis and application highlight its significance in contemporary research. Continued efforts to optimize its properties and explore its therapeutic potential will likely yield further exciting discoveries in the coming years.